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Compound of Interest

Compound Name: Calconcarboxylic acid

Cat. No.: B1221776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Calconcarboxylic acid (CAS No. 3737-95-9). The following sections detail the potential

hazards, exposure controls, and emergency procedures necessary for the safe use of this

compound in a laboratory setting. All personnel should be thoroughly familiar with this

information before handling Calconcarboxylic acid.

Hazard Identification and Classification
Calconcarboxylic acid is classified as a hazardous substance.[1] It is an irritant to the eyes,

respiratory system, and skin.[1][2][3] While not classified as harmful by ingestion, it may still be

damaging to individuals with pre-existing organ damage, particularly of the liver and kidneys.[1]

Ingestion may cause gastrointestinal discomfort, nausea, and vomiting.[1] Skin contact is not

thought to have harmful health effects, but the substance may cause health damage if it enters

the bloodstream through wounds or abrasions.[1] It may also accentuate pre-existing

dermatitis.[1] Inhalation of dust can cause respiratory irritation and may lead to further lung

damage, especially in individuals with impaired respiratory function.[1] Long-term exposure to

high dust concentrations may cause changes in lung function.[1]

GHS Hazard Statements:

H315: Causes skin irritation.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1221776?utm_src=pdf-interest
https://www.benchchem.com/product/b1221776?utm_src=pdf-body
https://www.benchchem.com/product/b1221776?utm_src=pdf-body
https://www.benchchem.com/product/b1221776?utm_src=pdf-body
https://mubychem.com/calconcarboxylicacid-manufacturers-pattonreederindicator.html
https://mubychem.com/calconcarboxylicacid-manufacturers-pattonreederindicator.html
https://datasheets.scbt.com/sc-217820.pdf
https://www.fda.gov/regulatory-information/search-fda-guidance-documents/redbook-2000-ivc4a-subchronic-toxicity-studies-rodents
https://mubychem.com/calconcarboxylicacid-manufacturers-pattonreederindicator.html
https://mubychem.com/calconcarboxylicacid-manufacturers-pattonreederindicator.html
https://mubychem.com/calconcarboxylicacid-manufacturers-pattonreederindicator.html
https://mubychem.com/calconcarboxylicacid-manufacturers-pattonreederindicator.html
https://mubychem.com/calconcarboxylicacid-manufacturers-pattonreederindicator.html
https://mubychem.com/calconcarboxylicacid-manufacturers-pattonreederindicator.html
https://pubchem.ncbi.nlm.nih.gov/compound/Calconcarboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Calconcarboxylic
acid.

Property Value

Chemical Formula C21H14N2O7S[1]

Molecular Weight 438.41 g/mol

Appearance Black or very dark purple to black powder[1][4]

Melting Point ~300 °C (decomposes)[1]

Solubility Soluble in water and ethanol[1]

Vapor Pressure Negligible[1]

Toxicological Data
Specific quantitative toxicological data such as LD50 and LC50 for Calconcarboxylic acid are

not readily available in the reviewed literature.[5] Similarly, specific occupational exposure limits

(e.g., PEL, TLV) have not been established for this compound.[5][6] In the absence of specific

limits, exposure should be kept as low as reasonably achievable.

Safe Handling and Storage
Adherence to proper handling and storage procedures is critical to minimize exposure and

ensure safety.

Handling Workflow
The following diagram outlines the standard procedure for the safe handling of

Calconcarboxylic acid.
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Caption: Workflow for Safe Handling of Calconcarboxylic Acid.
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Handling Precautions:

Avoid all personal contact, including inhalation of dust.[1]

Use in a well-ventilated area.[1][2]

Avoid generating dust.[1][5]

Do not eat, drink, or smoke when handling.[1][2]

Wash hands thoroughly with soap and water after handling.[1][5]

Work clothes should be laundered separately.[1]

Storage
Store in a cool, dry, and well-ventilated area.[2][6]

Keep containers tightly closed when not in use.[2][6]

Protect from physical damage.[1]

Store away from incompatible materials such as strong oxidizing agents.[1][5][6]

Exposure Controls and Personal Protective
Equipment
The following table outlines the recommended personal protective equipment (PPE) for

handling Calconcarboxylic acid.
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PPE Type Specification

Eye/Face Protection
Chemical safety goggles or glasses with side-

shields.[1][6][7]

Skin Protection
Impervious protective clothing and gloves (e.g.,

lightweight rubber).[1][5][6][7]

Respiratory Protection

For nuisance exposures, a NIOSH-approved

particulate respirator (e.g., N95) should be used.

[1][2][6]

Facilities should be equipped with an eyewash station and a safety shower.[6]

First Aid Measures
The following table summarizes the appropriate first aid measures in case of exposure.

Exposure Route First Aid Procedure

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[1][2][5][6]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin and hair with running water and soap

for at least 15 minutes. Seek medical attention if

irritation develops or persists.[1][2][5]

Eye Contact

Immediately flush eyes with plenty of fresh

running water for at least 15 minutes, holding

eyelids apart. Remove contact lenses if present

and easy to do. Seek medical attention.[1][2][5]

Ingestion

Do NOT induce vomiting. Immediately give a

glass of water. If in doubt, contact a Poisons

Information Center or a doctor.[1][5][6]

Fire Fighting and Accidental Release Measures
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Fire Fighting
Calconcarboxylic acid is a combustible solid but is difficult to ignite.[1][5] Dust clouds may

form an explosive mixture with air.[1][5]

Suitable Extinguishing Media: Water spray or fog, foam, dry chemical powder, or carbon

dioxide.[1][5]

Fire Fighting Procedures: Wear self-contained breathing apparatus and full protective gear.

[8] Use a fine water spray to control the fire and cool adjacent areas.[1][5]

Hazardous Combustion Products: May include carbon monoxide, carbon dioxide, nitrogen

oxides, and sulfur oxides.[1][8]

Accidental Release Measures
The following diagram illustrates the workflow for managing a spill of Calconcarboxylic acid.
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Caption: Workflow for Calconcarboxylic Acid Spill Response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1221776?utm_src=pdf-body-img
https://www.benchchem.com/product/b1221776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Procedures:

Minor Spills: Clean up spills immediately.[1][5] Avoid breathing dust and contact with skin and

eyes.[1] Use dry clean-up procedures such as sweeping, shoveling, or vacuuming.[1][5]

Place the spilled material into a clean, dry, sealable, and labeled container for disposal.[1][5]

Major Spills: Alert emergency responders.[1] Evacuate unnecessary personnel. Control

personal contact by wearing appropriate protective clothing.[1] Prevent spillage from entering

drains or water courses.[1]

Experimental Protocols for Safety Assessment
Specific experimental protocols for the toxicological assessment of Calconcarboxylic acid are

not publicly available. However, standard methodologies would be employed to evaluate its

safety profile.

General Acute Oral Toxicity Study (Based on OECD
Guideline 420)

Objective: To determine the acute oral toxicity of Calconcarboxylic acid.

Test Animals: Typically, rats or mice are used.

Procedure:

A single dose of Calconcarboxylic acid is administered orally to a group of animals.

The animals are observed for signs of toxicity and mortality for a period of 14 days.

Observations include changes in skin, fur, eyes, and behavior. Body weight is recorded

weekly.

At the end of the observation period, a gross necropsy is performed on all animals.

Data Analysis: The LD50 (the dose that is lethal to 50% of the test population) is calculated.
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General Skin Irritation/Corrosion Study (Based on OECD
Guideline 404)

Objective: To assess the potential of Calconcarboxylic acid to cause skin irritation or

corrosion.

Test Animals: Typically, albino rabbits are used.

Procedure:

A small amount of Calconcarboxylic acid is applied to a shaved patch of skin on the

back of the animal.

The patch is covered with a gauze dressing for a specified period (e.g., 4 hours).

After the exposure period, the dressing is removed, and the skin is observed for signs of

erythema (redness) and edema (swelling) at various time points (e.g., 1, 24, 48, and 72

hours).

Data Analysis: The severity of the skin reactions is scored, and the substance is classified

based on the irritation potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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